Cas no 68807-90-9 (Phenolphthalein diphosphate tetrasodium salt)
68807-90-9 structure
Product Name:Phenolphthalein diphosphate tetrasodium salt
CAS No:68807-90-9
MF:C20H16Na4O12P2
MW:602.240451812744
MDL:MFCD00005907
CID:58872
PubChem ID:3085390
Update Time:2025-04-18
Phenolphthalein diphosphate tetrasodium salt Chemical and Physical Properties
Names and Identifiers
-
- Phenolphthalein diphosphate tetrasodium salt
- Tetrasodium [4-[3-oxo-1-(4-phosphonatooxyphenyl)-2-benzofuran-1-yl]phenyl] phosphate
- Phenolphthalein bisphosphate tetrasodium salt
- Phenolphthalein diphosphate-Na4-salt research grade
- tetrasodium,[4-[3-oxo-1-(4-phosphonatooxyphenyl)-2-benzofuran-1-yl]phenyl] phosphate,dihydrate
- FT-0641208
- EINECS 272-326-3
- DTXSID90218915
- Tetrasodium isobenzofuran-3,3-diylbis(p-phenylene) bis(phosphate)
- 68807-90-9
- tetrasodium;[4-[3-oxo-1-(4-phosphonatooxyphenyl)-2-benzofuran-1-yl]phenyl] phosphate;dihydrate
- QYFYAAPDTZOYPC-UHFFFAOYSA-J
- DTXCID40141406
- DB-055190
-
- MDL: MFCD00005907
- Inchi: 1S/C20H16O10P2.4Na.2H2O/c21-19-17-3-1-2-4-18(17)20(28-19,13-5-9-15(10-6-13)29-31(22,23)24)14-7-11-16(12-8-14)30-32(25,26)27;;;;;;/h1-12H,(H2,22,23,24)(H2,25,26,27);;;;;2*1H2/q;4*+1;;/p-4
- InChI Key: QYFYAAPDTZOYPC-UHFFFAOYSA-J
- SMILES: P(=O)([O-])([O-])OC1C=CC(=CC=1)C1(C2C=CC(=CC=2)OP(=O)([O-])[O-])C2C=CC=CC=2C(=O)O1.[Na+].[Na+].[Na+].[Na+].O.O
Computed Properties
- Exact Mass: 583.96000
- Monoisotopic Mass: 601.971
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 38
- Rotatable Bond Count: 4
- Complexity: 708
- Covalently-Bonded Unit Count: 7
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 173A^2
Experimental Properties
- Color/Form: 橙色 - 粉红色结晶粉末
- Density: Not available
- Melting Point: 198C
- Boiling Point: Not available
- Flash Point: Not available
- Stability/Shelf Life: Stable. Hygroscopic. Incompatible with strong oxidizing agents.
- PSA: 199.99000
- LogP: 4.78040
- Vapor Pressure: Not available
Phenolphthalein diphosphate tetrasodium salt Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code: 36/37/38-34
- Safety Instruction: S22; S24/25
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Phenolphthalein diphosphate tetrasodium salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P318028-50mg |
Phenolphthalein Diphosphate Tetrasodium Salt |
68807-90-9 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P318028-100mg |
Phenolphthalein Diphosphate Tetrasodium Salt |
68807-90-9 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P318028-500mg |
Phenolphthalein Diphosphate Tetrasodium Salt |
68807-90-9 | 500mg |
$ 115.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P31150-5g |
Phenolphthalein bisphosphate tetrasodium salt |
68807-90-9 | 5g |
¥1562.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P31150-1g |
Phenolphthalein bisphosphate tetrasodium salt |
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¥372.0 | 2021-09-08 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | P9875-1G |
Phenolphthalein diphosphate tetrasodium salt |
68807-90-9 | 1g |
¥353.53 | 2023-10-14 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | P9875-5G |
Phenolphthalein diphosphate tetrasodium salt |
68807-90-9 | 5g |
¥1134.79 | 2023-10-14 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | P9875-25G |
Phenolphthalein diphosphate tetrasodium salt |
68807-90-9 | 25g |
¥4768.11 | 2023-10-14 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P924312-1g |
Phenolphthalein Diphosphate Tetrasodium Salt |
68807-90-9 | 95% | 1g |
¥250.20 | 2022-08-31 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-206042-1 g |
Phenolphthalein bisphosphate tetrasodium salt, |
68807-90-9 | ≥92% | 1g |
¥271.00 | 2023-07-10 |
Phenolphthalein diphosphate tetrasodium salt Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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